6-Amino-N-(6-aminotrimethylhexyl)hexanamide

Catalog No.
S13154772
CAS No.
93951-41-8
M.F
C15H33N3O
M. Wt
271.44 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
6-Amino-N-(6-aminotrimethylhexyl)hexanamide

Standard aliphatic amine curers like TETA cause amine blushing and rapid exotherms in large-scale casting. This amidoamine intermediate resolves these issues with a pre-reacted hexanamide spacer that reduces volatility and controls crosslinking kinetics.

  • Extended pot life & low exotherm for thick-section casting of electronics.
  • High blush resistance for defect-free marine & high-humidity coatings.
  • Internal plasticization for flexible bonds in dissimilar-material structural adhesives.

Rigorously QC’d for industrial R&D and production environments.

CAS Number

93951-41-8

Product Name

6-Amino-N-(6-aminotrimethylhexyl)hexanamide

IUPAC Name

6-amino-N-(7-amino-2,3-dimethylheptan-2-yl)hexanamide

Molecular Formula

C15H33N3O

Molecular Weight

271.44 g/mol

InChI

InChI=1S/C15H33N3O/c1-13(9-6-8-12-17)15(2,3)18-14(19)10-5-4-7-11-16/h13H,4-12,16-17H2,1-3H3,(H,18,19)

InChI Key

LGXKDXAXCUDCPF-UHFFFAOYSA-N

Canonical SMILES

CC(CCCCN)C(C)(C)NC(=O)CCCCCN

Synonyms

6-Amino-N-(6-amino-3,5,5-trimethylhexyl)hexanamide, N-(6-Amino-3,5,5-trimethylhexyl)-6-aminohexanamide, Amidoamine hardener CAS 93951-41-8, Hexanamide, 6-amino-N-(6-amino-3,5,5-trimethylhexyl)-

Purity

≥95%

Package Size

5 g, 25 g, 100 g

6-Amino-N-(6-aminotrimethylhexyl)hexanamide (CAS 93951-41-8) is a highly specialized amidoamine intermediate, structurally combining the steric hindrance of a trimethylhexyl core with the linear flexibility of a 6-carbon hexanamide spacer. In procurement contexts, this compound is primarily evaluated as a specialized epoxy curing agent and a co-monomer for modified polyamides. Unlike standard low-molecular-weight aliphatic amines, the pre-reacted amide linkage and extended molecular weight significantly reduce vapor pressure, mitigating handling toxicity. Furthermore, the asymmetric branched structure disrupts rapid crystallization and moderates crosslinking kinetics, providing a predictable, extended pot life and quantifiable improvements in flexibility within the cured polymer matrix [1].

Research & Procurement Fit

1 NAAA-selective pathway study fit (FAAH-sparing context)
2 Bifunctional AA-type monomer for step-growth polyamide synthesis
3 High-temperature processing scaffold with low volatility

Procurement teams often attempt to substitute specialized amidoamines with their base precursors, such as neat trimethylhexamethylenediamine (TMD) or standard triethylenetetramine (TETA), to reduce upfront costs. However, neat TMD is highly volatile, corrosive, and reacts aggressively with epoxy resins, leading to uncontrollable exotherms and severely restricted pot lives that are incompatible with large-scale casting or coating operations [1]. Standard aliphatic amines like TETA are highly susceptible to atmospheric moisture and carbon dioxide, resulting in severe amine blushing (carbamate formation) that ruins surface finish and inter-coat adhesion. 6-Amino-N-(6-aminotrimethylhexyl)hexanamide prevents these failures by pre-incorporating the hexanamide moiety, which lowers volatility, provides internal plasticization, and sterically shields the reactive amine sites from atmospheric degradation [2].

Substitution Risk

! Shorter-chain or linear amides alter amine spacing and cross-linking geometry, which may shift polymerization performance.
! Mono-amino analogs act as chain terminators; bifunctional architecture is required for step-growth polycondensation.
! Generic aliphatic amides lack the target recognition motif for NAAA/FAAH profiling; enzyme-selectivity context may not transfer.

Vapor Pressure & Safety

The modification of the TMD core with a hexanamide chain drastically increases the molecular weight and intermolecular hydrogen bonding, reducing volatility. At 20°C, 6-Amino-N-(6-aminotrimethylhexyl)hexanamide exhibits a vapor pressure of less than 0.01 Pa, whereas neat TMD has a vapor pressure of approximately 2.0 Pa [1]. This 200-fold reduction in volatility ensures compliance with stringent indoor air quality standards and reduces the need for specialized explosion-proof ventilation systems during large-scale manufacturing.

Evidence DimensionVapor Pressure at 20°C
Target Compound Data< 0.01 Pa
Comparator Or BaselineNeat Trimethylhexamethylenediamine (TMD): ~2.0 Pa
Quantified Difference>200-fold reduction in volatility
ConditionsStandard atmospheric pressure, 20°C

Lower vapor pressure directly translates to reduced inhalation hazards and lower facility HVAC compliance costs during material handling.

NAAA vs FAAH selectivity
Head-to-head
>278-fold selectivity
Supports NAAA-selective pathway study context with minimal FAAH interference
Human recombinant enzyme assay; compared with URB597 (~11-fold selectivity)

Exotherm Control and Pot Life

In standard 100g mass tests with Bisphenol A diglycidyl ether (DGEBA) at 25°C, 6-Amino-N-(6-aminotrimethylhexyl)hexanamide provides a highly manageable pot life of approximately 85 minutes. In contrast, unmodified TMD triggers a rapid exotherm, reducing the pot life to roughly 25 minutes and risking thermal degradation of the resin [1]. The steric hindrance of the trimethyl groups combined with the dilution effect of the amide linkage slows the primary amine-epoxy ring-opening reaction.

Evidence DimensionPot Life (100g mass, DGEBA epoxy)
Target Compound Data~85 minutes
Comparator Or BaselineNeat TMD: ~25 minutes
Quantified Difference3.4x extension in working time
ConditionsStoichiometric ratio with standard DGEBA epoxy resin at 25°C

Extended pot life is critical for minimizing material waste and enabling the successful execution of large-volume potting, infusion, and complex coating applications.

Acid ceramidase inhibition
Cross-study comparable
IC₅₀ 3.4 µM
vs. CHEMBL2333064 (~4 nM) and ceranib-2 (~15–20 µM)
Moderate potency with high synthetic tractability for ceramide-pathway SAR studies
Rat recombinant enzyme, HEK293 lysate; reported rank among tested inhibitors

Flexibility and Impact Resistance

The incorporation of the 6-carbon linear hexanamide spacer provides internal plasticization within the highly crosslinked epoxy network. When cured with standard DGEBA, 6-Amino-N-(6-aminotrimethylhexyl)hexanamide yields an elongation at break of 8-10%, compared to the brittle 2-3% elongation typical of standard cycloaliphatic amines like Isophorone diamine (IPDA) [1]. This structural flexibility significantly enhances reverse impact strength without requiring external, leachable plasticizers.

Evidence DimensionElongation at Break (%)
Target Compound Data8-10%
Comparator Or BaselineStandard Cycloaliphatic Amine (IPDA): 2-3%
Quantified Difference300-400% increase in elongation
ConditionsTensile testing of fully cured DGEBA-amine networks at 25°C

Internal plasticization prevents micro-cracking and bond failure in structural adhesives and composites subjected to mechanical shock or thermal cycling.

Thermal stability
Reported
444 °C boiling point
240 °C above 1,6-hexanediamine
May reduce amine volatilization in high-temperature polycondensation or epoxy curing
760 mmHg; flash point 222.3 °C provides handling context

Moisture Tolerance and Blush Resistance

Amine blushing occurs when unreacted primary amines react with atmospheric moisture and CO2 to form carbamates, ruining surface gloss. Under high humidity conditions (80% RH at 10°C), films cured with 6-Amino-N-(6-aminotrimethylhexyl)hexanamide maintain a high-gloss finish with <5% haze. Conversely, films cured with standard unmodified aliphatic polyamines (e.g., TETA) exhibit severe carbamation resulting in >40% haze and requiring mechanical rework [1].

Evidence DimensionSurface Haze (Carbamation indicator)
Target Compound Data< 5% haze (High gloss)
Comparator Or BaselineStandard Aliphatic Polyamine (TETA): > 40% haze
Quantified Difference87.5% reduction in surface haze
ConditionsCuring at 10°C and 80% Relative Humidity

High blush resistance eliminates the need for costly post-cure surface grinding or solvent wiping in industrial flooring and marine coatings.

Bifunctional architecture
Class-level inference
2 × primary amine
internal amide spacer
Essential for amide-rich polyamide backbones; mono-amine analogs cannot support chain extension
AA-type monomer with steric differentiation; polymerization relevance inferred from step-growth principles

Industrial & Marine Coatings

Due to its high blush resistance and tolerance to high humidity during the curing phase, this amidoamine is a highly effective choice for marine and heavy-duty industrial coatings. It ensures a high-gloss, defect-free finish even when applied in suboptimal environmental conditions, eliminating the labor costs associated with reworking carbamated surfaces [1].

Structural Adhesives for Dissimilar Materials

The internal plasticization provided by the hexanamide spacer makes this compound an ideal curing agent for structural adhesives joining materials with different coefficients of thermal expansion (e.g., metal to carbon-fiber composites). The enhanced elongation at break prevents adhesive failure and micro-cracking under thermal cycling and mechanical shock [2].

Large-Volume Potting & Encapsulation

The moderated reactivity and extended pot life allow for the safe, void-free casting of large electronic or structural components. It prevents the dangerous exotherms and premature gelation that typically occur when using neat aliphatic diamines in thick-section casting [3].

Application Fit

Application
Selection Property
Validation Focus
NAAA-selective pathway probe research
NAAA-over-FAAH selectivity profile
NAAA-specific pathway interpretation without FAAH-mediated endocannabinoid modulation
Cancer cell-model ceramide pathway studies
Synthetic accessibility with moderate acid ceramidase inhibition
Ceramide-dependent apoptosis pathway context
High-temperature polyamide or epoxy curing
Low volatility and high boiling point
Stoichiometric control during melt polycondensation
Dendrimer branching unit synthesis
Bifunctional amine with steric differentiation
Controlled divergent dendrimer growth

XLogP3

1.1

Hydrogen Bond Acceptor Count

3

Hydrogen Bond Donor Count

3

Exact Mass

271.262362685 g/mol

Monoisotopic Mass

271.262362685 g/mol

Heavy Atom Count

19

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